Cas no 869949-78-0 (4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile
• CAS No: 869949-78-0
• MF: C₁₀H₇F₃N₂S
• MW: 244.236191034317
• CID: 3058013
• PubChem ID: 19616957
• Update Time: 2025-05-23

4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile
• 4-Cyclopropyl-2-mercapto-6-trifluoromethyl-nicotinonitrile
• STK400081
• 4-cyclopropyl-2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• 4-cyclopropyl-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 869949-78-0
• 4-cyclopropyl-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile

• MDL： MFCD03422719
• Inchi： 1S/C10H7F3N2S/c11-10(12,13)8-3-6(5-1-2-5)7(4-14)9(16)15-8/h3,5H,1-2H2,(H,15,16)
• InChI Key： LRVHLJFAHIJYNJ-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C=C(C(F)(F)F)N1)C1CC1

Computed Properties

• Exact Mass: 244.02820389Da
• Monoisotopic Mass: 244.02820389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile

Comprehensive Overview of 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile (CAS No. 869949-78-0)

4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile (CAS No. 869949-78-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the nicotinonitrile family, characterized by a pyridine ring substituted with a nitrile group. Its molecular structure incorporates a cyclopropyl moiety, a mercapto (thiol) group, and a trifluoromethyl group, which collectively enhance its reactivity and potential applications. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate electronic and steric properties.

The trifluoromethyl group in 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile is a key functional group that contributes to its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. This attribute aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit improved bioavailability and target selectivity. The mercapto group further enhances its versatility, enabling thiol-based conjugation reactions or serving as a hydrogen bond donor in molecular interactions. Such properties are critical in the development of kinase inhibitors and antiviral agents, areas of high interest in contemporary pharmaceutical research.

In agrochemical applications, 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile has shown promise as an intermediate for synthesizing crop protection agents. The cyclopropyl ring is known to confer rigidity to molecular structures, potentially improving the durability of agrochemicals under environmental stress. This aligns with the global push for sustainable agriculture and the need for compounds with lower environmental persistence. Additionally, the nicotinonitrile core is frequently explored in the design of neonicotinoid alternatives, addressing regulatory restrictions on conventional pesticides.

From a synthetic chemistry perspective, the compound’s C–S bond and C≡N triple bond offer diverse reactivity pathways, enabling transformations such as nucleophilic substitutions or cycloadditions. This versatility makes it a candidate for click chemistry applications, a trending topic in material science and bioconjugation. Furthermore, its heterocyclic framework is compatible with modern catalytic methods, including palladium-catalyzed cross-coupling, which is widely used in fragment-based drug design.

Environmental and regulatory considerations are also pivotal in discussions about 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile. The compound’s biodegradability and eco-toxicity profile are under scrutiny, reflecting broader industry trends toward green chemistry. Researchers are investigating its degradation pathways to ensure compliance with evolving REACH and EPA guidelines. Such studies are often linked to searches for safer chemical alternatives, a hot topic among sustainability-focused audiences.

In summary, 4-Cyclopropyl-2-mercapto-6-(trifluoromethyl)nicotinonitrile (CAS No. 869949-78-0) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural motifs—cyclopropyl, mercapto, and trifluoromethyl—make it a subject of ongoing research, particularly in contexts like drug discovery and sustainable chemistry. As scientific inquiries into its properties expand, this compound is poised to remain a focal point in innovation-driven industries.